Kushenol C Kushenol C (2R,3R)-2-(2,4-dihydroxyphenyl)-3,7-dihydroxy-5-methoxy-8-[(2R)-5-methyl-2-prop-1-en-2-ylhex-4-enyl]-2,3-dihydrochromen-4-one is a natural product found in Gentiana macrophylla and Sophora flavescens with data available.
Brand Name: Vulcanchem
CAS No.: 99119-69-4
VCID: VC21193598
InChI: InChI=1S/C26H30O7/c1-13(2)6-7-15(14(3)4)10-18-20(29)12-21(32-5)22-23(30)24(31)26(33-25(18)22)17-9-8-16(27)11-19(17)28/h6,8-9,11-12,15,24,26-29,31H,3,7,10H2,1-2,4-5H3/t15-,24+,26-/m1/s1
SMILES: CC(=CCC(CC1=C(C=C(C2=C1OC(C(C2=O)O)C3=C(C=C(C=C3)O)O)OC)O)C(=C)C)C
Molecular Formula: C26H30O7
Molecular Weight: 454.5 g/mol

Kushenol C

CAS No.: 99119-69-4

Cat. No.: VC21193598

Molecular Formula: C26H30O7

Molecular Weight: 454.5 g/mol

* For research use only. Not for human or veterinary use.

Kushenol C - 99119-69-4

Specification

Description (2R,3R)-2-(2,4-dihydroxyphenyl)-3,7-dihydroxy-5-methoxy-8-[(2R)-5-methyl-2-prop-1-en-2-ylhex-4-enyl]-2,3-dihydrochromen-4-one is a natural product found in Gentiana macrophylla and Sophora flavescens with data available.
CAS No. 99119-69-4
Molecular Formula C26H30O7
Molecular Weight 454.5 g/mol
IUPAC Name (2R,3R)-2-(2,4-dihydroxyphenyl)-3,7-dihydroxy-5-methoxy-8-[(2R)-5-methyl-2-prop-1-en-2-ylhex-4-enyl]-2,3-dihydrochromen-4-one
Standard InChI InChI=1S/C26H30O7/c1-13(2)6-7-15(14(3)4)10-18-20(29)12-21(32-5)22-23(30)24(31)26(33-25(18)22)17-9-8-16(27)11-19(17)28/h6,8-9,11-12,15,24,26-29,31H,3,7,10H2,1-2,4-5H3/t15-,24+,26-/m1/s1
Standard InChI Key QKEDJCCCNZWOBS-SGOPFIAHSA-N
Isomeric SMILES CC(=CC[C@H](CC1=C2C(=C(C=C1O)OC)C(=O)[C@@H]([C@H](O2)C3=C(C=C(C=C3)O)O)O)C(=C)C)C
SMILES CC(=CCC(CC1=C(C=C(C2=C1OC(C(C2=O)O)C3=C(C=C(C=C3)O)O)OC)O)C(=C)C)C
Canonical SMILES CC(=CCC(CC1=C2C(=C(C=C1O)OC)C(=O)C(C(O2)C3=C(C=C(C=C3)O)O)O)C(=C)C)C

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